![molecular formula C14H17N3O4 B2563913 methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxylate CAS No. 1351805-01-0](/img/structure/B2563913.png)
methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxylate
Description
Methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C14H17N3O4 and its molecular weight is 291.307. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Research has demonstrated the synthesis and structural analysis of compounds related to the target molecule, highlighting their potential as building blocks in organic synthesis. For instance, Horton et al. (1997) explored the structure of a closely related compound, demonstrating the molecular conformation and hydrogen bonding patterns crucial for its chemical reactivity and potential applications in further synthetic steps Horton et al., 1997.
Antimicrobial Activities
- Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, indicating that some of these compounds possess good to moderate activities against various microorganisms. This suggests potential pharmaceutical applications for compounds within the same chemical family as the target molecule Bektaş et al., 2007.
Molecular Docking Studies
- Karayel (2021) conducted a detailed study on the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, including molecular docking studies. This research provides insights into the structural characteristics that contribute to the anti-cancer activity of such compounds, offering a foundation for further exploration of related molecules in cancer research Karayel, 2021.
Organic Synthesis Building Blocks
- Khomenko et al. (2016) reported on the synthesis of 5-substituted ethyl 1,2,4-triazole-3-carboxylates, showcasing their importance as versatile intermediates in organic synthesis. Such compounds, including the target molecule, can be utilized in various synthetic pathways, highlighting their significance in the development of new chemical entities Khomenko et al., 2016.
properties
IUPAC Name |
methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]triazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4/c1-9-3-5-10(6-4-9)12(19)7-17-11(8-18)13(15-16-17)14(20)21-2/h3-6,12,18-19H,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYYLXSBHGKQJDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CN2C(=C(N=N2)C(=O)OC)CO)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxylate | |
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